3-(4-Bromo-2-formyl-phenoxy)-2,2-dimethyl-propionic acid methyl ester
Cat. No. B8349442
M. Wt: 315.16 g/mol
InChI Key: JLVKQIKLJORSBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07495007B2
Procedure details
5-Bromo-2-hydroxy-benzaldehyde (4 g, 2 mmol), 2,2-dimethyl-3-(toluene-4-sulfonyloxy)-propionic acid methyl ester (5.46 g, 24 mmol), K2CO3 (5.5 g, 40 mmol) and KI (0.1 g) were mixed in DMF (20 mL). Then the mixture was irradiated under microwave at 150° C. for 1 h. The mixture was filtered and the filtrate was concentrated. The residue was dissolved in ethyl acetate and washed with 1N NaOH. Then the organic layer was separated, dried over Na2SO4 and concentrated to give title compound 5.7 g.
Quantity
5.46 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[CH:4][C:5]([OH:10])=[C:6]([CH:9]=1)[CH:7]=[O:8].[CH3:11][O:12][C:13](=[O:29])[C:14]([CH3:28])([CH3:27])[CH2:15]OS(C1C=CC(C)=CC=1)(=O)=O.C([O-])([O-])=O.[K+].[K+]>CN(C=O)C>[CH3:11][O:12][C:13](=[O:29])[C:14]([CH3:28])([CH3:27])[CH2:15][O:10][C:5]1[CH:4]=[CH:3][C:2]([Br:1])=[CH:9][C:6]=1[CH:7]=[O:8] |f:2.3.4|
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Inputs
Step One
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Name
|
|
|
Quantity
|
4 g
|
|
Type
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reactant
|
|
Smiles
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BrC=1C=CC(=C(C=O)C1)O
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|
Name
|
|
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Quantity
|
5.46 g
|
|
Type
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reactant
|
|
Smiles
|
COC(C(COS(=O)(=O)C1=CC=C(C=C1)C)(C)C)=O
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|
Name
|
|
|
Quantity
|
5.5 g
|
|
Type
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reactant
|
|
Smiles
|
C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
|
20 mL
|
|
Type
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solvent
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Smiles
|
CN(C)C=O
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Conditions
Other
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Conditions are dynamic
|
1
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|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
Then the mixture was irradiated under microwave at 150° C. for 1 h
|
|
Duration
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1 h
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FILTRATION
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Type
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FILTRATION
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|
Details
|
The mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the filtrate was concentrated
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DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
|
The residue was dissolved in ethyl acetate
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with 1N NaOH
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Then the organic layer was separated
|
DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(C(COC1=C(C=C(C=C1)Br)C=O)(C)C)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.7 g | |
| YIELD: CALCULATEDPERCENTYIELD | 904.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
